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Compound of Interest

Compound Name: 2-(2-Chloroethoxy)ethanol

Cat. No.: B196239

Essential Safety and Handling Guide for 2-(2-
Chloroethoxy)ethanol

This guide provides immediate and essential safety protocols for handling 2-(2-
Chloroethoxy)ethanol in a laboratory setting. Adherence to these procedures is critical for
ensuring the safety of researchers, scientists, and drug development professionals.

Hazard Identification and Personal Protective Equipment
(PPE)

2-(2-Chloroethoxy)ethanol is a chemical that poses several hazards, including causing skin
and serious eye irritation.[1][2][3][4] It may also cause respiratory irritation.[1][5][6] This
substance is a combustible liquid and may form explosive mixtures with air upon intense
heating.[1][7][8] It is also classified as a lachrymator, meaning it can cause tearing.[2][7]

Proper selection and use of Personal Protective Equipment (PPE) are the first line of defense
against exposure. The following table summarizes the required PPE for handling this chemical.
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Protection Type

Specific Recommendations

Rationale

Eye and Face Protection

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.[7] Safety
glasses with side-shields are

also recommended.[5][9]

To prevent eye irritation,
serious eye damage, and
tearing caused by contact with
the liquid or its vapors.[1][2][7]

Skin Protection

Wear appropriate protective
gloves (e.g., PVC or
Neoprene) and clothing to
prevent skin exposure.[7][9] An
apron and barrier cream are

also suggested.[9]

To prevent skin irritation and
potential sensitization from
direct contact.[7][9]

Respiratory Protection

Use only in a well-ventilated
area or a chemical fume hood.
[6][7] If vapors or aerosols are
generated, a respirator (e.qg.,

Type A-P Filter) is required.[9]

To prevent respiratory tract
irritation.[5][7]

Safe Handling and Storage Procedures

Handling:

¢ Always handle 2-(2-Chloroethoxy)ethanol in a well-ventilated area or within a chemical

fume hood.[7]

¢ Avoid all personal contact, including inhalation of vapors or mists.[9]

e Wash hands and any exposed skin thoroughly after handling.[1][2]

o Keep the chemical away from heat, sparks, open flames, and other ignition sources.[1][7][8]

No smoking should be permitted in the handling area.[1][2][9]
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e Do not allow clothing wet with the material to stay in contact with skin.[9] Contaminated
clothing should be removed and washed before reuse.[1][6][7]

Storage:

Store in a cool, dry, well-ventilated area.[6][9]

Keep containers tightly closed.[1][6][9]

Store away from incompatible materials, such as strong oxidizing agents.[7][9]

Protect containers from physical damage and check regularly for leaks.[9]

Emergency Procedures

Immediate and appropriate action is crucial in the event of an exposure or spill.

First Aid Measures:
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Exposure Route Immediate Action

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids.[7] Remove contact

lenses if present and easy to do so.[1][2] Seek

immediate medical attention.[1][7]

Immediately remove all contaminated clothing.

) [9] Flush skin with plenty of soap and water for
Skin Contact _ _ _

at least 15 minutes.[5][6][7] Get medical advice

if skin irritation occurs.[1][6]

Remove the person to fresh air and keep them

comfortable for breathing.[1][6] If breathing is
Inhalation difficult, give oxygen.[7] If not breathing, give

artificial respiration.[5][7] Call a poison center or

doctor if you feel unwell.[1]

Do NOT induce vomiting. If the person is
) conscious and alert, rinse their mouth and have
Ingestion . .
them drink 2-4 cupfuls of milk or water.[7] Seek

medical attention.[5][7]

Spill Response:

e Minor Spills: Remove all ignition sources.[7][9] Absorb the spill with an inert material (e.qg.,
vermiculite, sand, or earth) and place it in a suitable, closed container for disposal.[5][7]

e Major Spills: Evacuate the area and move upwind.[9] Alert emergency responders.[9]
Prevent the spill from entering drains.[1][5]

Disposal Plan

All waste materials must be disposed of in accordance with national and local regulations.[1]
Do not mix with other waste.[1] Uncleaned containers should be handled as if they contain the
product itself.[1] It is recommended to consult with a licensed professional waste disposal
service.
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Physical and Chemical Properties

The following table summarizes key quantitative data for 2-(2-Chloroethoxy)ethanol.

Property Value Reference
Appearance Clear, colorless liquid [7119]
Molecular Formula C4H9CIO2 [2][3]
Specific Gravity 1.160 g/cm3 [9]

Boiling Point 79-81°C @ 7 hPa [1]

Flash Point 90 °C [7]

Visual Workflow Guides

The following diagrams illustrate the standard procedures for handling 2-(2-
Chloroethoxy)ethanol safely.
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Standard Operating Procedure for Handling 2-(2-Chloroethoxy)ethanol

Preparation

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Ensure Work Area is Well-Ventilated
(Fume Hood ON)

Verify Eyewash and Safety Shower
Are Accessible

Handling

Carefully Dispense Chemical

Keep Container Tightly Closed
When Not in Use

Avoid Inhalation of Vapors

Cleanup & Disposal

Wipe Down Work Surface

l

Dispose of Contaminated Materials
in Designated Waste Container

i

Remove PPE and Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard Operating Procedure Workflow
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Chemical Spill Response Workflow

Chemical Spill Occurs

Evacuate Immediate Area

'

Alert Supervisor and
Nearby Personnel

i

Don Additional PPE
(If Safe to Do So)

'

Contain the Spill with
Inert Absorbent Material

'

Collect Absorbed Material
into a Labeled Waste Container

'

Decontaminate the Spill Area

'

Dispose of Waste According to
Institutional Procedures

Click to download full resolution via product page

Caption: Chemical Spill Response Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. sigmaaldrich.com [sigmaaldrich.com]

e 2. assets.thermofisher.com [assets.thermofisher.com]

o 3. fishersci.fr [fishersci.fr]

e 4. fishersci.com [fishersci.com]

¢ 5. 2-[2-(2-CHLOROETHOXY)ETHOXY]ETHANOL - Safety Data Sheet [chemicalbook.com]
¢ 6. echemi.com [echemi.com]

e 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

o 8. fishersci.com [fishersci.com]

¢ 9. datasheets.scbt.com [datasheets.scbt.com]

 To cite this document: BenchChem. [Personal protective equipment for handling 2-(2-
Chloroethoxy)ethanol]. BenchChem, [2025]. [Online PDF]. Available at:
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2-2-chloroethoxy-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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